Cas no 149438-27-7 (Cyclopropanecarbonitrile,2-(2-fluorophenyl)-)
149438-27-7 structure
Product Name:Cyclopropanecarbonitrile,2-(2-fluorophenyl)-
CAS No:149438-27-7
MF:C10H8FN
MW:161.175625801086
CID:100229
PubChem ID:15040133
Update Time:2025-04-18
Cyclopropanecarbonitrile,2-(2-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarbonitrile,2-(2-fluorophenyl)-
- Cyclopropanecarbonitrile, 2-(2-fluorophenyl)- (9CI)
- Cyclopropanecarbonitrile,2-(2-fluorophenyl)-(9ci)
- 149438-27-7
- 2-(2-FLUOROPHENYL)CYCLOPROPANE-1-CARBONITRILE
-
- Inchi: 1S/C10H8FN/c11-10-4-2-1-3-8(10)9-5-7(9)6-12/h1-4,7,9H,5H2
- InChI Key: KZHGWSPNCHGZSX-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1CC1C#N
Computed Properties
- Exact Mass: 161.06414
- Monoisotopic Mass: 161.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Cyclopropanecarbonitrile,2-(2-fluorophenyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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